Cas no 845894-03-3 (1-Boc-3-fluoro-4-pyrrolidinone)

1-Boc-3-fluoro-4-pyrrolidinone structure
845894-03-3 structure
Product name:1-Boc-3-fluoro-4-pyrrolidinone
CAS No:845894-03-3
MF:C9H14FNO3
MW:203.21076631546
MDL:MFCD08274459
CID:93065
PubChem ID:45158916

1-Boc-3-fluoro-4-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate
    • 1-Boc-3-fluoro-4-pyrrolidinone
    • BOC-3-FLUORO-4-OXOPYRROLIDINE
    • 3-fluoro-4-oxopyrrolidine-1-carboxylic acid tert-butyl ester
    • TERT-BUTYL (R)-3-FLUORO-4-OXOPYRROLIDINE-1-CARBOXYLATE
    • C9H14FNO3
    • TERT-BUTYL (S)-3-FLUORO-4-OXOPYRROLIDINE-1-CARBOXYLATE
    • AMOT0141
    • 1-Boc-4-fluoro-3-pyrrolidinone
    • 1-Boc-3-fluoro-4-oxopyrrolidine
    • HPHVNLXMQXEDFX-UHFFFAOYSA-N
    • N-t-BOC-3-Fluoro-4-oxopyrrolidine
    • 3-Fluoro-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
    • 1,1-Dimethylethyl 3-fluoro-4-oxo-1-pyrrolidinecarboxylate (ACI)
    • SCHEMBL954970
    • AKOS015891442
    • tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate, 1-(tert-Butoxycarbonyl)-3-fluoro-4-oxopyrrolidine
    • MFCD08274459
    • AS-31156
    • DB-013806
    • N-t-BOC-3-Fluoro-4-oxopyrrolidine, AldrichCPR
    • J-524539
    • SB12008
    • DTXSID50669803
    • 4-Fluoropyrrolidin-3-one, N-BOC protected
    • 845894-03-3
    • CS-W001654
    • tert-Butyl3-fluoro-4-oxopyrrolidine-1-carboxylate
    • MDL: MFCD08274459
    • Inchi: 1S/C9H14FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6H,4-5H2,1-3H3
    • InChI Key: HPHVNLXMQXEDFX-UHFFFAOYSA-N
    • SMILES: O=C(N1CC(F)C(=O)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 203.09600
  • Monoisotopic Mass: 203.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • Topological Polar Surface Area: 46.6
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: White solid
  • Density: 1.18
  • Boiling Point: 269.6℃/760mmHg
  • Flash Point: 116.9 ºC
  • Refractive Index: 1.465
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 46.61000
  • LogP: 1.08220
  • Solubility: Not determined

1-Boc-3-fluoro-4-pyrrolidinone Security Information

1-Boc-3-fluoro-4-pyrrolidinone Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Boc-3-fluoro-4-pyrrolidinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1226037-1g
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate
845894-03-3 95%
1g
$400 2024-06-03
eNovation Chemicals LLC
D767238-1g
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate
845894-03-3 95+%
1g
$270 2024-06-07
TRC
B601245-25mg
1-Boc-3-fluoro-4-pyrrolidinone
845894-03-3
25mg
$ 471.00 2023-04-18
TRC
B601245-100mg
1-Boc-3-fluoro-4-pyrrolidinone
845894-03-3
100mg
$ 1028.00 2023-04-18
Ambeed
A521341-100mg
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate
845894-03-3 98%
100mg
$55.0 2025-02-25
Chemenu
CM121279-1g
1-Boc-4-fluoro-3-pyrrolidinone
845894-03-3 97%
1g
$1010 2021-08-06
Apollo Scientific
PC409012-1g
4-Fluoropyrrolidin-3-one, N-BOC protected
845894-03-3 95%
1g
£271.00 2025-02-21
eNovation Chemicals LLC
Y1294059-1g
3-Fluoro-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
845894-03-3 95%
1g
$665 2024-07-28
eNovation Chemicals LLC
Y1294059-5g
3-Fluoro-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
845894-03-3 95%
5g
$2675 2024-07-28
1PlusChem
1P003V0C-100mg
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate
845894-03-3 95%
100mg
$56.00 2025-02-20

1-Boc-3-fluoro-4-pyrrolidinone Production Method

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